Cas no 286-35-1 (3-Azabicyclo[3.1.1]heptane)
3-Azabicyclo[3.1.1]heptane is a bicyclic organic compound featuring a nitrogen atom at the bridgehead position, imparting unique structural and reactivity characteristics. Its rigid, strained framework makes it a valuable scaffold in medicinal chemistry, particularly for designing bioactive molecules with enhanced binding affinity and selectivity. The compound's compact, three-dimensional structure is advantageous for exploring novel pharmacophores and modulating physicochemical properties such as solubility and metabolic stability. It serves as a key intermediate in synthesizing heterocyclic compounds, including potential pharmaceuticals targeting central nervous system disorders. The bicyclic core also facilitates stereochemical control in asymmetric synthesis, offering utility in both academic and industrial research applications.
3-Azabicyclo[3.1.1]heptane structure
Product Name:3-Azabicyclo[3.1.1]heptane
CAS No:286-35-1
MF:C6H11N
MW:97.1582415103912
MDL:MFCD23144086
CID:1016067
PubChem ID:19688498
Update Time:2025-05-27
3-Azabicyclo[3.1.1]heptane Chemical and Physical Properties
Names and Identifiers
-
- 3-Azabicyclo[3.1.1]heptane
- (1s,5s)-3-azabicyclo[3.1.1]heptane
- 286-35-1
- DB-339127
- AKOS016006441
- DTXSID40599201
- EN300-68533
- AKOS006336482
- EN300-7243001
- CS-0054676
- 3-Aza-bicyclo[3.1.1]heptane
-
- MDL: MFCD23144086
- Inchi: 1S/C6H11N/c1-5-2-6(1)4-7-3-5/h5-7H,1-4H2
- InChI Key: PWVHZVWNAGLZFH-UHFFFAOYSA-N
- SMILES: N1CC2CC(C1)C2
Computed Properties
- Exact Mass: 97.089149355g/mol
- Monoisotopic Mass: 97.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 62.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 12Ų
3-Azabicyclo[3.1.1]heptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM107702-1g |
3-Azabicyclo[3.1.1]heptane |
286-35-1 | 95% | 1g |
$1118 | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-A1848-500mg |
3-Azabicyclo[3.1.1]heptane - A1848 |
286-35-1 | 97.0% | 500mg |
12155.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-A1848-1g |
3-Azabicyclo[3.1.1]heptane - A1848 |
286-35-1 | 97.0% | 1g |
18240.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-A1848-250mg |
3-Azabicyclo[3.1.1]heptane - A1848 |
286-35-1 | 97.0% | 250mg |
6084.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-A1848-100mg |
3-Azabicyclo[3.1.1]heptane - A1848 |
286-35-1 | 97.0% | 100mg |
3648.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-A1848-500mg |
3-Azabicyclo[3.1.1]heptane - A1848 |
286-35-1 | 97.0% | 500mg |
12155CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-A1848-1g |
3-Azabicyclo[3.1.1]heptane - A1848 |
286-35-1 | 97.0% | 1g |
18240CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-A1848-250mg |
3-Azabicyclo[3.1.1]heptane - A1848 |
286-35-1 | 97.0% | 250mg |
6084CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-A1848-100mg |
3-Azabicyclo[3.1.1]heptane - A1848 |
286-35-1 | 97.0% | 100mg |
3648CNY | 2021-05-07 | |
| Chemenu | CM107702-1g |
3-Azabicyclo[3.1.1]heptane |
286-35-1 | 95% | 1g |
$1118 | 2022-09-29 |
3-Azabicyclo[3.1.1]heptane Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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